2-Amino-3-(1,2,5-thiadiazol-3-yl)propanamide

Specification

• Molecular Formula: C5H8N4OS
• Molecular Weight: 172.21 g/mol
• IUPAC Name: 2-amino-3-(1,2,5-thiadiazol-3-yl)propanamide
• Standard InChI: InChI=1S/C5H8N4OS/c6-4(5(7)10)1-3-2-8-11-9-3/h2,4H,1,6H2,(H2,7,10)
• Standard InChI Key: BXLGKYARLYUGPH-UHFFFAOYSA-N
• Canonical SMILES: C1=NSN=C1CC(C(=O)N)N

Introduction

Structural Characteristics and Molecular Properties

The molecular architecture of 2-amino-3-(1,2,5-thiadiazol-3-yl)propanamide comprises three distinct components: a 1,2,5-thiadiazole ring, a propanamide chain, and a primary amine group. The thiadiazole ring, a five-membered heterocycle containing sulfur and two nitrogen atoms, contributes to the compound’s mesoionic character, enhancing its capacity to interact with biological targets. The propanamide moiety introduces hydrogen-bonding capabilities via its carbonyl and amine groups, which may facilitate binding to enzymes or receptors.

Comparative Analysis with Structural Analogues

To contextualize its properties, Table 1 compares 2-amino-3-(1,2,5-thiadiazol-3-yl)propanamide with related thiadiazole-containing compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
2-Amino-3-(1,2,5-thiadiazol-3-yl)propanamide	C₅H₈N₄OS	172.21	Thiadiazole, propanamide, amine
(2R)-2-Amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid	C₅H₇N₃O₂S	173.20	Thiadiazole, carboxylic acid, amine
(2S)-2-amino-N-(5-methyl-1,3-thiazol-2-yl)propanamide	C₇H₁₁N₃OS	185.25	Thiazole, propanamide, amine

The substitution of the carboxylic acid group in the propanoic acid derivative with a propanamide group in the target compound may influence solubility and target affinity. Similarly, the replacement of the thiazole ring in the third analogue with a thiadiazole ring alters electronic properties, potentially enhancing interactions with aromatic residues in proteins.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 2-amino-3-(1,2,5-thiadiazol-3-yl)propanamide typically involves multistep reactions starting from thiadiazole precursors. A plausible route includes:

• Formation of the thiadiazole core: Cyclization of thiosemicarbazides with α-haloketones or via [3+2] cycloaddition reactions.

• Introduction of the propanamide chain: Condensation of the thiadiazole intermediate with β-alanine derivatives under basic conditions.

• Protection and deprotection of the amine group: Use of tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) groups to prevent unwanted side reactions during synthesis.

While detailed experimental procedures for this specific compound are scarce, analogous syntheses of 1,2,5-thiadiazole derivatives often employ catalysts such as triethylamine or palladium complexes to enhance yields.

Hypothesized Biological Activities and Mechanisms

Antimicrobial Effects

Thiadiazoles disrupt microbial cell membranes and inhibit enzymes like dihydrofolate reductase (DHFR). For example, 2-amino-1,3,4-thiadiazole derivatives show MIC values of 4–16 µg/mL against Staphylococcus aureus and Escherichia coli. The propanamide group in the target compound could enhance penetration through bacterial lipid bilayers, potentiating similar effects.

Research Gaps and Future Directions

• Biological Screening: Prioritize in vitro assays against cancer cell lines (e.g., MCF-7, A549) and microbial strains to validate hypothesized activities.

• Structural Optimization: Explore the impact of stereochemistry on bioactivity, as seen in the R-configuration of (2R)-2-amino-3-(1,2,5-thiadiazol-3-yl)propanoic acid.

• Mechanistic Studies: Investigate interactions with specific targets like IKKβ or tubulin using surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC).